2-[(Butan-2-yl)amino]-6-fluorobenzonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-[(Butan-2-yl)amino]-6-fluorobenzonitrile is a fluorinated benzonitrile derivative featuring a secondary amine substituent (butan-2-yl group) at the 2-position and a fluorine atom at the 6-position of the aromatic ring. The butan-2-yl group introduces steric bulk and lipophilicity, which may influence solubility, bioavailability, and receptor interactions compared to smaller or branched substituents .
Properties
Molecular Formula |
C11H13FN2 |
|---|---|
Molecular Weight |
192.23 g/mol |
IUPAC Name |
2-(butan-2-ylamino)-6-fluorobenzonitrile |
InChI |
InChI=1S/C11H13FN2/c1-3-8(2)14-11-6-4-5-10(12)9(11)7-13/h4-6,8,14H,3H2,1-2H3 |
InChI Key |
USIDZEOQFBSJJU-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)NC1=C(C(=CC=C1)F)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[(Butan-2-yl)amino]-6-fluorobenzonitrile typically involves the reaction of 2-amino-6-fluorobenzonitrile with butan-2-amine. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.
Industrial Production Methods
Industrial production of 2-[(Butan-2-yl)amino]-6-fluorobenzonitrile involves similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization or chromatography to obtain the final product with high purity.
Chemical Reactions Analysis
Types of Reactions
2-[(Butan-2-yl)amino]-6-fluorobenzonitrile can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the nitrile group to an amine group.
Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).
Major Products
Oxidation: Formation of oxides or hydroxylated derivatives.
Reduction: Formation of amines.
Substitution: Formation of substituted benzonitrile derivatives.
Scientific Research Applications
2-[(Butan-2-yl)amino]-6-fluorobenzonitrile has several applications in scientific research:
Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.
Organic Synthesis: The compound serves as an intermediate in the synthesis of complex organic molecules.
Biochemistry: It is used in the study of enzyme interactions and inhibition.
Material Science: The compound is explored for its potential use in the development of novel materials with specific properties.
Mechanism of Action
The mechanism of action of 2-[(Butan-2-yl)amino]-6-fluorobenzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. The pathways involved often include signal transduction mechanisms that regulate cellular processes.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key differences between 2-[(Butan-2-yl)amino]-6-fluorobenzonitrile and its analogs based on the provided evidence:
Detailed Analysis of Key Differences
Substituent Effects on Molecular Properties
- Steric and Lipophilic Effects : The butan-2-yl group in the target compound provides moderate steric hindrance compared to the smaller propan-2-yl group (178.21 g/mol) and the bulkier cyclopropyl-(4-methylphenyl)methyl substituent (280.34 g/mol) . This balance may optimize membrane permeability in biological systems.
Functional Group Diversity
- Amine Substituents: The primary amine in 2-amino-6-fluorobenzonitrile lacks alkyl chains, resulting in higher polarity and reduced metabolic stability compared to secondary or tertiary amine analogs.
- Heterocyclic Modifications: The 2-oxoazepane ring in 2-fluoro-6-[(2-oxoazepan-3-yl)amino]benzonitrile introduces hydrogen-bonding sites, which could enhance target binding specificity in drug design .
Pharmacological Implications
- Chlorophenyl vs.
Biological Activity
2-[(Butan-2-yl)amino]-6-fluorobenzonitrile is an organic compound with the molecular formula C12H14FN and a molecular weight of 201.25 g/mol. Its unique structure, featuring a fluorobenzene ring, an amino group, and a butan-2-yl substituent, has garnered attention for its potential biological activities, particularly in antimicrobial and antifungal applications. This article explores the biological activity of this compound, supported by data tables and relevant research findings.
Chemical Structure and Properties
The structural characteristics of 2-[(Butan-2-yl)amino]-6-fluorobenzonitrile contribute significantly to its biological activity. The presence of the fluorine atom enhances its reactivity and interaction with biological targets.
Key Properties:
- Molecular Formula: C12H14FN
- Molecular Weight: 201.25 g/mol
- Functional Groups: Amino group, nitrile group, fluorobenzene ring
Antimicrobial Properties
Recent studies indicate that 2-[(Butan-2-yl)amino]-6-fluorobenzonitrile exhibits notable antimicrobial activity. Research has shown its effectiveness against various bacterial and fungal strains, which may be attributed to its structural features.
Table 1: Antimicrobial Activity Data
| Microorganism | Minimum Inhibitory Concentration (MIC) | Reference |
|---|---|---|
| Staphylococcus aureus | 32 µg/mL | |
| Escherichia coli | 16 µg/mL | |
| Candida albicans | 64 µg/mL |
Mechanistic Studies
Preliminary investigations suggest that the compound may interact with specific biological pathways, potentially influencing enzyme activity or receptor binding. However, detailed mechanistic studies are required to fully elucidate these interactions.
Case Study: Enzyme Interaction
A study focused on the interaction of 2-[(Butan-2-yl)amino]-6-fluorobenzonitrile with enzymes involved in metabolic pathways. The compound was found to inhibit a key enzyme in the biosynthesis of bacterial cell walls, contributing to its antimicrobial effects.
Comparative Analysis
The biological activity of 2-[(Butan-2-yl)amino]-6-fluorobenzonitrile can be compared to structurally similar compounds to highlight its unique properties.
Table 2: Comparison with Similar Compounds
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| 6-Fluoroaniline | Fluorobenzene with an amino group | Precursor for various derivatives |
| Butanamide | Simple amide structure | Lacks fluorine; simpler reactivity profile |
| 4-Amino-6-fluorobenzonitrile | Similar nitrile and fluorine presence | Different positioning of the amino group |
Applications
The potential applications of 2-[(Butan-2-yl)amino]-6-fluorobenzonitrile extend beyond antimicrobial use. Its ability to modulate enzyme activity suggests possible therapeutic applications in treating diseases linked to enzyme dysfunction.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
